Cas no 2828432-30-8 ((R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole)

• Product Name: (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole
• CAS No: 2828432-30-8
• MF: C₂₈H₂₀F₁₂NOP
• MW: 645.419110298157
• CID: 5140700
• PubChem ID: 155290098
• Update Time: 2026-03-03

(R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-[2-[bis[3,5-bis(trifluoromethyl)phenyl]phosphino]phenyl]-4,5-dihydro-4-(1-methylethyl)-, (4R)-
• (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole
• bis[3,5-bis(trifluoromethyl)phenyl]-[2-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phosphane
• F74160
• 2828432-30-8

• Inchi： 1S/C28H20F12NOP/c1-14(2)22-13-42-24(41-22)21-5-3-4-6-23(21)43(19-9-15(25(29,30)31)7-16(10-19)26(32,33)34)20-11-17(27(35,36)37)8-18(12-20)28(38,39)40/h3-12,14,22H,13H2,1-2H3/t22-/m0/s1
• InChI Key： VHJNWRXTQCCFOR-QFIPXVFZSA-N
• SMILES： O1C[C@@H](C(C)C)N=C1C1=CC=CC=C1P(C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 645.1090892g/mol
• Monoisotopic Mass: 645.1090892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 21.6Ų

Additional information on (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole

Comprehensive Overview of (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2828432-30-8)

The compound (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole, with CAS No. 2828432-30-8, is a highly specialized chiral ligand widely utilized in asymmetric catalysis. Its unique structural features, including the bis(trifluoromethyl)phenyl groups and the dihydrooxazole moiety, make it a valuable tool in organic synthesis, particularly in enantioselective transformations. Researchers and pharmaceutical developers are increasingly interested in this compound due to its ability to enhance reaction efficiency and selectivity, aligning with the growing demand for sustainable and precise synthetic methodologies.

In recent years, the focus on asymmetric catalysis and chiral ligands has surged, driven by the need for greener chemistry and high-purity enantiomers in drug development. The (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole stands out as a pivotal component in this field. Its electron-withdrawing trifluoromethyl groups and sterically demanding phosphino substituents contribute to its exceptional performance in cross-coupling reactions, hydrogenations, and other catalytic processes. These attributes make it a subject of frequent searches in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

The compound's CAS No. 2828432-30-8 is often associated with queries about its synthetic applications, handling protocols, and commercial availability. Given the rising interest in fluorinated compounds and their role in medicinal chemistry, this ligand's trifluoromethyl-rich structure has garnered attention for its potential in designing bioactive molecules. Additionally, its compatibility with transition metal catalysts makes it a versatile choice for researchers exploring new reaction pathways. The demand for such specialized ligands underscores the importance of custom synthesis and high-purity standards in the chemical industry.

From an environmental perspective, the use of (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole aligns with the principles of atom economy and catalytic efficiency, which are central to green chemistry initiatives. Its ability to facilitate reactions under mild conditions reduces energy consumption and waste generation, addressing key concerns in sustainable manufacturing. This aspect is particularly appealing to industries seeking to minimize their ecological footprint while maintaining high product yields.

In conclusion, (R)-2-(2-(Bis(3,5-bis(trifluoromethyl)phenyl)phosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole (CAS No. 2828432-30-8) represents a cutting-edge solution for challenges in asymmetric synthesis. Its innovative design and broad applicability make it a focal point for researchers exploring enantioselective catalysis, pharmaceutical intermediates, and advanced material science. As the chemical community continues to prioritize precision and sustainability, this compound is poised to play an increasingly vital role in shaping the future of synthetic chemistry.